4-Bromo-N-(4-nitrophenyl)-N-phenylaniline

• IUPAC Name: N-(4-bromophenyl)-4-nitro-N-phenylaniline
• InChI: InChI=1S/C18H13BrN2O2/c19-14-6-8-16(9-7-14)20(15-4-2-1-3-5-15)17-10-12-18(13-11-17)21(22)23/h1-13H
• InChI Key: ZQHJNXTUZIUOQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)Br
• Molecular Formula: C18H13BrN2O2
• Molecular Weight: 369.2 g/mol

Description

4-Bromo-N-(4-nitrophenyl)-N-phenylaniline is a useful research compound. Its molecular formula is C18H13BrN2O2 and its molecular weight is 369.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Intermediate in PI3K/mTOR Inhibitors and Quinoline Synthesis : It serves as an important intermediate in the synthesis of PI3K/mTOR inhibitors and for synthesizing quinoline inhibitors (Fei Lei et al., 2015).

• Nitration and Bromination Reactions : This compound is used in nitration and bromination reactions, forming various derivatives, including o- and p-nitrophenyl derivatives (A. E. Khlebnikov & R. Kostikov, 1984).

• Crosslinking Nucleic Acids to Proteins : It can crosslink nucleic acids to proteins at specific pH levels (G. Fink et al., 1980).

• Precursor to Biologically Active Substituted Quinolines : It is of interest as a precursor in the synthesis of biologically active substituted quinolines (M. Zia-ur-Rehman et al., 2008).

• Synthesis Methods : It is utilized in research for its synthesis methods (S. Xue, 1999).

• Urease Inhibitory Activity : A synthesized Schiff base of this compound shows considerable urease inhibitory activity and minimal free radical scavenging activity (Abida Zulfiqar et al., 2020).

• Photoreagents for Protein Crosslinking and Affinity Labeling : 4-Nitrophenyl ethers, which include this compound, are proposed as high-yield photoreagents for these purposes (P. Jelenc et al., 1978).

• Peptide Fragmentation : It is used in conjunction with other compounds for peptide fragmentation suitable for solid-phase microsequencing (P. Hunziker et al., 1980).